Cas no 1261845-39-9 (3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol
• CAS No: 1261845-39-9
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4791751
• Update Time: 2025-10-30

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H9ClF3NO/c14-12-6-18-5-10(11(12)7-19)8-1-3-9(4-2-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： NNQILPQNPKXOSZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1CO)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol

Research Briefing on 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS: 1261845-39-9)

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS: 1261845-39-9) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethylphenyl and pyridine moieties, has shown promise in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel drugs.

The compound's structural features, including the chloro and trifluoromethyl groups, contribute to its pharmacological properties, such as enhanced binding affinity and metabolic stability. Researchers have investigated its role in modulating protein-protein interactions and enzyme inhibition, with a focus on diseases like cancer, inflammatory disorders, and infectious diseases. The CAS number 1261845-39-9 serves as a critical identifier in chemical databases, facilitating precise tracking of its synthesis, applications, and safety profiles.

Recent advancements in the synthesis of 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol have focused on optimizing yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been employed to achieve these goals. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's mechanism of action, enabling the design of more potent derivatives.

In preclinical studies, this compound has demonstrated efficacy in inhibiting specific kinases and receptors implicated in disease progression. For instance, it has shown inhibitory activity against kinases involved in tumor growth, making it a candidate for further development in oncology. Its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are currently under investigation to assess its suitability for clinical trials.

The safety and toxicological profile of 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol is another critical area of research. Preliminary toxicology studies indicate that the compound exhibits a favorable safety window, with low cytotoxicity in normal cell lines. However, comprehensive in vivo studies are required to confirm these findings and evaluate potential side effects.

In conclusion, 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-4-methanol (CAS: 1261845-39-9) represents a promising scaffold for drug development, with applications spanning multiple therapeutic areas. Ongoing research aims to further elucidate its biological targets, optimize its pharmacological properties, and advance it toward clinical evaluation. This compound exemplifies the intersection of chemical innovation and biomedical research, highlighting its potential to address unmet medical needs.